Cas no 1934572-79-8 (5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine)

5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine is a heterocyclic compound featuring a fused pyrrolo[3,2-d]pyrimidine core with a benzyl substituent at the 5-position and a chloro group at the 2-position. This structure makes it a versatile intermediate in medicinal chemistry, particularly for the synthesis of kinase inhibitors and other biologically active molecules. The chloro group enhances reactivity for further functionalization, while the benzyl moiety contributes to improved lipophilicity and binding affinity. Its well-defined synthetic route ensures high purity and consistency, making it suitable for research applications in drug discovery and development. The compound’s stability and selectivity render it valuable for targeted molecular modifications.

5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine structure

1934572-79-8 structure

Product Name:5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine

CAS No:1934572-79-8

MF:C₁₃H₁₀ClN₃

MW:243.691601276398

CID:5058829

Update Time:2025-06-08

5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine
- Inchi： 1S/C13H10ClN3/c14-13-15-8-12-11(16-13)6-7-17(12)9-10-4-2-1-3-5-10/h1-8H,9H2
- InChI Key： QXMJOERFOYTBIM-UHFFFAOYSA-N
- SMILES： ClC1=NC=C2C(C=CN2CC2C=CC=CC=2)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 255
XLogP3: 2.9
Topological Polar Surface Area: 30.7

5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM289732-1g	5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine	1934572-79-8	97%	1g	$468	2021-08-18
Chemenu	CM289732-5g	5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine	1934572-79-8	97%	5g	$1039	2021-08-18
Chemenu	CM289732-10g	5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine	1934572-79-8	97%	10g	$1559	2021-08-18
Chemenu	CM289732-25g	5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine	1934572-79-8	97%	25g	$2597	2021-08-18
Chemenu	CM289732-1g	5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine	1934572-79-8	97%	1g	$***	2023-03-30
Chemenu	CM289732-5g	5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine	1934572-79-8	97%	5g	$***	2023-03-30
Chemenu	CM289732-10g	5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine	1934572-79-8	97%	10g	$***	2023-03-30
Chemenu	CM289732-25g	5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine	1934572-79-8	97%	25g	$***	2023-03-30

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Additional information on 5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine

Comprehensive Overview of 5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 1934572-79-8): Properties, Applications, and Research Insights

5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 1934572-79-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This pyrrolopyrimidine derivative features a benzyl substituent at the 5-position and a chloro group at the 2-position, which contribute to its reactivity and potential biological activity. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in kinase inhibition and nucleotide analog synthesis.

The compound's molecular formula, C₁₃H₁₀ClN₃, and its pyrrolo[3,2-d]pyrimidine core make it a versatile intermediate for designing small-molecule inhibitors. Recent studies highlight its relevance in targeting cancer pathways and inflammatory diseases, aligning with trending searches like "kinase inhibitors 2024" and "heterocyclic compounds in drug design." Its chloro moiety further enables cross-coupling reactions, a hot topic in medicinal chemistry forums.

From a synthetic perspective, 5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine is often synthesized via Pd-catalyzed reactions or nucleophilic substitution, methods frequently queried in academic databases. Its stability under physiological conditions and moderate lipophilicity (predicted LogP ~2.5) make it suitable for lead optimization—a key focus area for researchers investigating "oral bioavailability enhancement."

Beyond pharmaceuticals, this compound’s agrochemical potential is being explored, coinciding with rising interest in "sustainable crop protection." Its pyrrolopyrimidine scaffold mimics natural alkaloids, offering eco-friendly alternatives to traditional pesticides. Patent analyses reveal growing IP filings around similar structures, reflecting industrial demand.

Analytical characterization of CAS No. 1934572-79-8 typically involves HPLC purity assays (>98%) and NMR spectroscopy, techniques central to queries like "how to validate novel intermediates." Storage recommendations (2–8°C under inert atmosphere) and handling protocols are also widely searched, emphasizing user needs for practical guidance.

In summary, 5-Benzyl-2-chloro-5H-pyrrolo[3,2-d]pyrimidine represents a multifaceted tool for modern chemistry, bridging drug discovery, materials science, and green chemistry. Its alignment with trending research themes ensures continued relevance in both academic and industrial settings.